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Compound of Interest

Compound Name: tert-Butyl mercaptan

Cat. No.: B7800647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tert-butyl mercaptan
(TBM) as a gas odorant, including its properties, established protocols for its application and

monitoring, and the underlying biological mechanism of its detection.

Introduction
Natural gas is a widely used fuel that is colorless and odorless in its natural state. To ensure

public safety, federal regulations (49 CFR 192.625) mandate the odorization of natural gas so

that it is readily detectable by a person with a normal sense of smell at a concentration of one-

fifth of the lower explosive limit (LEL).[1][2][3] Tert-butyl mercaptan (TBM), an organosulfur

compound, is a commonly used odorant due to its potent and distinct "skunky" or "gassy" odor,

low odor threshold, and good chemical stability in pipelines.[3][4][5]

Properties of Tert-Butyl Mercaptan
TBM is a colorless liquid with a characteristic strong and unpleasant odor.[1][6][7] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C4H10S [8]

Molecular Weight 90.19 g/mol [6]

Odor Description Fruity or berry-like, gassy [4][9]

Odor Threshold < 1 ppb to < 0.33 ppb [6][7][10]

Boiling Point
149-153°F (65-67°C) at 760

mmHg
[7]

Melting Point -0.5°C (31.1°F) [11]

Flash Point < -20°F (< -29°C) [7]

Vapor Pressure 142.5 mmHg at 68°F (20°C) [7]

Vapor Density 3.1 (Air = 1) [7]

Specific Gravity 0.8 (Water = 1) [7]

Water Solubility Insoluble/Negligible [7][12]

Application as a Gas Odorant
Odorant Blends
Due to its relatively high freezing point, TBM is often blended with other organosulfur

compounds like isopropyl mercaptan (IPM) to depress the freezing point for use in colder

climates.[3][4] A common blend might consist of approximately 75-77% TBM.[5][13]

Recommended Concentration
The concentration of TBM in natural gas is typically maintained in the range of 0.5 to 10 ppm.

[13] Federal regulations require that the gas is readily detectable by smell when it constitutes

1.25% of the air, which is one-fifth of the lower explosive limit.[13]
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The addition of TBM to natural gas is a precise process typically carried out using an

automated odorant injection system. These systems ensure that the odorant is introduced in

proportion to the gas flow.[11]

Objective: To accurately inject tert-butyl mercaptan into a natural gas stream at a

predetermined concentration.

Materials:

Tert-butyl mercaptan (or a TBM blend)

Odorant injection system (e.g., positive displacement pump, drip system)[5][11]

Odorant storage tank[8]

Stainless steel tubing and fittings[3]

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, flame-

retardant clothing, and a respirator with appropriate cartridges.[1]

Procedure:

System Preparation:

Ensure the odorant injection system is installed according to the manufacturer's

instructions and all applicable safety codes.[1][3]

Verify that all tubing and fittings are made of stainless steel to prevent corrosion and leaks.

[3]

Conduct a leak test on all connections using an inert gas like nitrogen before introducing

the odorant.[13]

Odorant Loading:

Following all safety precautions for handling flammable and odorous materials, transfer

the TBM from its shipping container to the system's storage tank.[1]
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Pump Calibration:

Before initiating injection into the gas stream, calibrate the injection pump to ensure

accurate dosing.

Disconnect the injection line from the main gas pipe and direct it into a graduated

collection vessel.

Run the pump for a predetermined time and measure the volume of odorant dispensed.

Adjust the pump's injection rate settings as necessary to match the calculated required

rate based on the gas flow.[12][14]

Initiation of Odorization:

Once the pump is calibrated, securely reconnect the injection line to the main gas pipe.

Program the system's controller with the desired odorant concentration (e.g., in lbs/MMCF

or ppm).

Activate the odorant injection system. The system will now automatically inject TBM in

proportion to the measured gas flow.[11]

Monitoring and Record Keeping:

Continuously monitor the odorant levels in the storage tank and the injection rate.

Maintain detailed records of the amount of odorant used, gas flow rates, and any

maintenance performed on the system.[1]

Protocol for Monitoring Odorant Concentration
Regular monitoring is crucial to ensure the proper odorization of natural gas. This can be

achieved through analytical instrumentation or sensory evaluation.

Gas chromatography (GC) is a common method for the quantitative analysis of TBM in natural

gas.
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Objective: To determine the precise concentration of tert-butyl mercaptan in a natural gas

sample.

Materials:

Gas chromatograph with a suitable detector (e.g., Flame Ionization Detector - FID, Flame

Photometric Detector - FPD, or Sulfur Chemiluminescence Detector - SCD)[7]

Gas sampling bags (e.g., Tedlar®) or canisters

Certified TBM gas standard for calibration

Procedure:

Sample Collection:

Collect a representative sample of the odorized natural gas from a designated sampling

point in the pipeline using a gas sampling bag or canister.

Instrument Calibration:

Calibrate the GC using the certified TBM gas standard to create a calibration curve.

Sample Analysis:

Introduce the collected gas sample into the GC.

The TBM in the sample will be separated from other components in the gas and detected.

The concentration of TBM is determined by comparing the detector's response to the

calibration curve. The detection limit for this method can be as low as 0.1 ppm (v/v).[7]

A "sniff test" is a qualitative or semi-quantitative field method to verify the presence of an

adequate odorant level, as outlined in principles similar to ASTM D6273.[6][7][9][10][15]

Objective: To confirm that the odor of natural gas is readily detectable at a specific

concentration in the air.
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Materials:

Odor concentration measurement instrument (odorometer) that dilutes natural gas with air at

known ratios.[6][7][9][10][15]

Personnel with a normal sense of smell, trained in the procedure.

Procedure:

Instrument Setup:

Connect the odorometer to a sampling point in the gas line.[8]

Ensure the instrument is functioning correctly and has been recently calibrated.

Odor Detection Threshold:

Start with the instrument set to deliver pure air to the sniffing port.

Gradually increase the concentration of natural gas in the air mixture.

The operator sniffs the mixture at the port and records the concentration at which the gas

odor is first detected (threshold detection level).[8]

Readily Detectable Level:

Continue to increase the gas concentration until the odor is strong and easily recognizable

as the smell of natural gas (readily detectable level).[2][8]

Record this concentration.

Comparison with Regulatory Requirements:

Compare the determined readily detectable level with the regulatory requirement (one-fifth

of the LEL). The odor must be readily detectable at or below this concentration.[8]

Record Keeping:

Document the date, time, location, operator, and the results of the sniff test.[8]
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Safety Precautions
Tert-butyl mercaptan is a highly flammable liquid and can cause skin and eye irritation upon

direct contact.[7] Inhalation of high concentrations can lead to central nervous system

depression.[1]

Always handle TBM in a well-ventilated area.[8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety glasses, and flame-retardant clothing.[1]

Ground all equipment to prevent static discharge.[8]

In case of a spill, eliminate all ignition sources and evacuate the area.[7]

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.[2][8][16]
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Caption: Workflow for the injection and monitoring of tert-butyl mercaptan in natural gas.
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Caption: Simplified signaling cascade for the detection of an odorant like tert-butyl
mercaptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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